N-(4-(5-(2-fluorophenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[4-[3-(2-fluorophenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C20H22FN3O3S/c1-3-20(25)24-19(16-7-5-6-8-17(16)21)13-18(22-24)14-9-11-15(12-10-14)23-28(26,27)4-2/h5-12,19,23H,3-4,13H2,1-2H3
• InChI Key: VBTHKWVSQFCSHY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)NS(=O)(=O)CC)C3=CC=CC=C3F
• Molecular Formula: C20H22FN3O3S
• Molecular Weight: 403.5 g/mol

Description

N-(4-(5-(2-fluorophenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C20H22FN3O3S and its molecular weight is 403.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Drug Candidates

• Research on Anticancer Compounds : A study synthesized new benzensulfonamide derivatives and evaluated their cytotoxic/anticancer and carbonic anhydrase (CA) inhibitory effects. Some compounds, including ones closely related to the requested chemical, showed high anticancer potential and significant CA inhibition, indicating their potential as anticancer drug candidates (Gul et al., 2018).

Bioactivity Studies

• Synthesis and Bioactivity Analysis : Another study synthesized similar benzensulfonamides and tested them for cytotoxicity, tumor-specificity, and potential as CA inhibitors. Some derivatives demonstrated interesting cytotoxic activities, suggesting potential for further anti-tumor activity studies (Gul et al., 2016).

Fluorometric Sensing

• Fluorometric “Turn-off” Sensing for Hg2+ : Research on a non-toxic pyrazoline derivative closely related to the requested compound showed that it could be used for metal ion selectivity based on fluorometric detection. This derivative was particularly effective in sensing Hg2+ ions (Bozkurt & Gul, 2018).

Anti-Inflammatory and Analgesic Activities

• Celecoxib Derivatives Study : A series of novel benzenesulfonamides were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One of the compounds showed promising anti-inflammatory and analgesic activities without causing tissue damage, indicating its potential as a therapeutic agent (Küçükgüzel et al., 2013).

Carbonic Anhydrase Inhibition

• Carbonic Anhydrase I and II Inhibition Studies : Synthesis of a series of pyrazolines, including ones structurally related to the requested compound, demonstrated inhibition effects on human carbonic anhydrase I and II isoenzymes. This suggests their potential utility in medical applications targeting these enzymes (Gul et al., 2016).

Selective Inhibitory Activities

• Cyclooxygenase-2 Inhibiting Property : Research on a series of diarylpyrazoles with a benzenesulfonamide moiety indicated selective and potent in vitro inhibition of COX-2, an enzyme implicated in inflammation and pain. This suggests their potential as COX-2 specific inhibitors (Pal et al., 2003).